Cas no 125910-07-8 (Benzene, 1,1'-(1E)-1,2-ethenediylbis[3,5-dimethoxy-)

• Product Name: Benzene, 1,1'-(1E)-1,2-ethenediylbis[3,5-dimethoxy-
• CAS No: 125910-07-8
• MF: C₁₈H₂₀O₄
• MW: 300.349005699158
• CID: 1218768
• PubChem ID: 9817804
• Update Time: 2024-11-07

Benzene, 1,1'-(1E)-1,2-ethenediylbis[3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-(1E)-1,2-ethenediylbis[3,5-dimethoxy-
• 3,3',5,5'-tetramethoxy-trans-stilbene
• SCHEMBL1743365
• (E)-3,5,30,50-Tetramethoxystilbene
• CHEMBL441035
• 1-[(E)-2-(3,5-dimethoxyphenyl)vinyl]-3,5-dimethoxybenzene
• SCHEMBL1743363
• BDBM50108049
• 125910-07-8

• Inchi： 1S/C18H20O4/c1-19-15-7-13(8-16(11-15)20-2)5-6-14-9-17(21-3)12-18(10-14)22-4/h5-12H,1-4H3/b6-5+
• InChI Key： PVCLRSRSMZBWMF-AATRIKPKSA-N
• SMILES： COC1C=C(/C=C/C2C=C(OC)C=C(OC)C=2)C=C(OC)C=1

Computed Properties

• Exact Mass: 300.1362
• Monoisotopic Mass: 300.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Melting Point: 129-135 °C
• Boiling Point: 454.7±40.0 °C(Predicted)
• PSA: 36.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes